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Compound of Interest

Compound Name: (R)-Stiripentol-d9

Cat. No.: B1163807

Get Quote

Executive Summary
This technical guide details the physicochemical properties, bioanalytical applications, and

handling protocols for (R)-Stiripentol-d9, the deuterated isotopologue of the pharmacologically

active (R)-enantiomer of Stiripentol.

Stiripentol (Diacomit®) is an anticonvulsant indicated for Dravet syndrome.[1][2][3] While

clinically administered as a racemate, the (R)-enantiomer exhibits approximately 2.5-fold

greater potency than the (S)-enantiomer.[3] Consequently, high-precision pharmacokinetic (PK)

studies increasingly demand chiral separation. (R)-Stiripentol-d9 serves as the critical Internal

Standard (IS) for these assays, enabling Isotope Dilution Mass Spectrometry (IDMS) to correct

for matrix effects, extraction efficiency, and ionization suppression with stereochemical

specificity.

Chemical Identity & Physicochemical Profile[3][4][5]
[6][7][8]
The nomenclature for deuterated chiral compounds can be complex regarding Chemical

Abstracts Service (CAS) registration. While the racemic deuterated form has a specific CAS,

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1163807#bc-rfq
https://www.benchchem.com/product/b1163807/docs?utm_src=pdf-body#technical-whitepaper-r-stiripentol-d9-in-chiral-bioanalysis
https://www.tandfonline.com/doi/abs/10.1080/14737175.2023.2195550
https://pmc.ncbi.nlm.nih.gov/articles/PMC10960919/
https://en.wikipedia.org/wiki/Stiripentol
https://en.wikipedia.org/wiki/Stiripentol
https://www.benchchem.com/product/b1163807/docs?utm_src=pdf-body#technical-whitepaper-r-stiripentol-d9-in-chiral-bioanalysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


the enantiopure (R)-d9 often relies on the parent CAS for regulatory descriptions or custom

synthesis registry numbers.

Core Identifiers
Parameter Data Notes

Chemical Name

(R)-1-(1,3-benzodioxol-5-

yl)-4,4-dimethyl-d9-1-penten-3-

ol

Deuterium typically labels the

tert-butyl group.

CAS Number (Racemic d9) 1185239-64-8
Often used for procurement if

enantiopurity is not specified.

CAS Number (Unlabeled R) 144017-65-2
Reference for the

stereochemical parent.[4]

Molecular Formula
9 Deuterium atoms replace 9

Hydrogens.[5][6]

Molecular Weight 243.35 g/mol
Unlabeled Stiripentol is 234.29

g/mol .

Isotopic Purity Deuterated forms

Critical to minimize "M0"

contribution to the analyte

signal.

Chiral Purity (ee) (R)-enantiomer
Essential for chiral LC-MS/MS

to prevent peak splitting.

Structural Configuration
The deuterium labeling is strategically placed on the tert-butyl group. This location is

metabolically stable and resistant to Hydrogen/Deuterium (H/D) exchange in aqueous media,

unlike protons adjacent to hydroxyl or carbonyl groups.

SMILES (Isomeric):[2H]C([2H])([2H])C(C(O)/C=C/C1=CC2=C(OCO2)C=C1)(C([2H])([2H])

[2H])C([2H])([2H])[2H]

Technical Application: Chiral LC-MS/MS
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The Necessity of Chiral Internal Standards
In non-chiral chromatography, a racemic internal standard (d9-racemate) suffices because the

(R) and (S) enantiomers co-elute as a single peak. However, in chiral chromatography, the (R)

and (S) forms are separated.

Scenario A: Using Racemic d9 IS: The mass spectrometer detects two distinct IS peaks (R-

d9 and S-d9). You must integrate the R-d9 peak to normalize the R-analyte.

Scenario B: Using (R)-d9 IS: The mass spectrometer detects a single IS peak that co-elutes

perfectly with the (R)-analyte. This is the "Gold Standard" for reducing integration errors and

improving signal-to-noise ratios in trace analysis.

Mechanism of Action (Bioanalysis)
(R)-Stiripentol-d9 acts via Isotope Dilution. It is spiked into the biological matrix

(plasma/serum) before extraction. Because it is chemically identical to the analyte (except for

mass), it compensates for:

Extraction Recovery: If 20% of the drug is lost during protein precipitation, 20% of the IS is

also lost. The ratio remains constant.

Matrix Effects: Co-eluting phospholipids often suppress ionization in ESI+. Since (R)-d9 co-

elutes exactly with (R)-Stiripentol, both experience identical suppression, negating the error.

Experimental Protocol: Chiral Quantification
Objective: Quantify (R)-Stiripentol in human plasma using (R)-Stiripentol-d9 as the internal

standard.

Reagents & Preparation
Stock Solution: Dissolve 1 mg (R)-Stiripentol-d9 in 1 mL Methanol (1 mg/mL). Store at

-20°C.

Working IS Solution: Dilute stock to 500 ng/mL in 50:50 Methanol:Water.

Sample Preparation (Protein Precipitation)
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Aliquot: Transfer 50 µL of patient plasma into a 1.5 mL centrifuge tube.

Spike IS: Add 20 µL of Working IS Solution ((R)-Stiripentol-d9). Vortex gently (10 sec).

Precipitate: Add 200 µL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid.

Vortex/Centrifuge: Vortex vigorously (1 min) to precipitate proteins. Centrifuge at 14,000 x g

for 10 min at 4°C.

Transfer: Transfer 100 µL of the clear supernatant to an autosampler vial containing 100 µL

of Mobile Phase A (Water + 2mM Ammonium Acetate).

LC-MS/MS Conditions
Column: Chiralpak IG-3 or Lux Amylose-2 (3 µm, 150 x 2.1 mm). Note: Reverse Phase

Chiral Mode.

Mobile Phase:

A: 2 mM Ammonium Acetate in Water.

B: Acetonitrile.

Isocratic:[7] 60% B / 40% A (Adjust based on column retention).

Ionization: ESI Positive Mode (ESI+).

MRM Transitions:

Analyte ((R)-Stiripentol):

(Loss of benzene ring fragment).

Internal Standard ((R)-Stiripentol-d9):

(Mass shift +9 retained in fragment).

Workflow Visualization
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Figure 1: Chiral Bioanalytical Workflow using (R)-Stiripentol-d9. The IS tracks the analyte

through extraction and ionization steps.
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Metabolic & Pharmacologic Context[1][3][5][7][8][10]
[11][12]
Understanding the biological fate of Stiripentol validates the need for chiral specificity.

Stereoselective Metabolism
Stiripentol undergoes extensive metabolism by Cytochrome P450 enzymes. The

methylenedioxy ring cleavage is a primary pathway.

Key Enzymes: CYP1A2, CYP2C19, CYP3A4.[8]

Chiral Inversion: Unlike some profens (e.g., ibuprofen), Stiripentol does not undergo

significant chiral inversion in humans, meaning the (R) and (S) ratios remain distinct and

driven by their individual clearance rates.

Potency: The (R)-enantiomer is roughly 2.5x more potent as an anticonvulsant than the (S)-

enantiomer.[3]

Metabolic Interaction Pathway

(R)-Stiripentol
(Active Drug)

CYP1A2 / CYP2C19
(Liver Microsomes)

 Oxidative Metabolism Catechol Metabolite
(Ring Cleavage)

Glucuronide Conjugate
(Excreted)

 UGT Transferase

Click to download full resolution via product page

Figure 2: Simplified metabolic pathway. The d9 label on the t-butyl group (far from the

methylenedioxy ring) remains stable during primary oxidative metabolism.

Handling and Stability
To ensure scientific integrity, strictly adhere to these storage protocols. Deuterated standards

are expensive and hygroscopic.

Storage: Store solid powder at -20°C under desiccated conditions. Protect from light.

Solubility: Soluble in Methanol, Acetonitrile, and DMSO.
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Stability in Solution:

Stock solutions (Methanol) are stable for 6 months at -20°C.

Working solutions (Water/MeOH) should be prepared weekly to prevent deuterium

exchange (though rare on t-butyl) or adsorption to glass.

Isotope Effect: The retention time of deuterated compounds can shift slightly (usually eluting

slightly earlier) compared to the unlabeled compound due to the deuterium isotope effect on

lipophilicity. In chiral chromatography, ensure the integration window is wide enough to

capture the IS peak if a slight shift occurs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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